2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[2-(2-oxopyrimidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C15H15N3O4/c19-14(16-5-7-18-6-1-4-17-15(18)20)9-11-2-3-12-13(8-11)22-10-21-12/h1-4,6,8H,5,7,9-10H2,(H,16,19)
• InChI Key: HBAAAWWOXZWNSJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(=O)NCCN3C=CC=NC3=O
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)acetamide, also known as BDDPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. In

Scientific Research Applications

Pharmacokinetic and Pharmacological Properties

Understanding the pharmacokinetic and pharmacological properties of complex organic compounds is crucial for determining their potential therapeutic applications. Compounds like Isofraxidin (7-hydroxy-6, 8-dimethoxy coumarin) serve as examples of naturally occurring substances with multiple pharmacological effects, including anti-inflammatory, anticancer, cardioprotective, and neuroprotective actions. These effects are mediated through targeting various inflammatory mediators such as NF-κB, TNF-α, and MMPs. Pharmacokinetic studies indicate rapid absorption following oral administration, highlighting the importance of exploring these properties for any new compound (Majnooni et al., 2020).

Toxicity and Safety Profiles

The safety profile and potential toxicity of chemical compounds are paramount, especially those intended for therapeutic use. Studies on compounds like acetaminophen highlight the complex balance between therapeutic efficacy and toxicity risk. N-acetylcysteine (NAC) treatment for acetaminophen toxicity underscores the critical role of timely intervention and the use of antidotes to mitigate liver damage. This area of research is essential for any new compound, emphasizing the need for detailed toxicological evaluations to ensure safety and efficacy (Marzullo, 2005).

Environmental Impact and Degradation

The environmental fate and degradation pathways of chemical compounds are crucial for understanding their long-term impact on ecosystems. Studies on widely used compounds, such as 2,4-D herbicide, provide a framework for investigating the environmental behaviors of new chemicals. Research in this area focuses on detection in various environmental compartments, toxicity to non-target species, and degradation mechanisms, which are vital for assessing the ecological footprint of any compound (Zuanazzi et al., 2020).